Cas no 2193059-29-7 ({3-(4-bromophenyl)-1H-1,2,4-triazol-5-ylimino}dimethyl-lambda6-sulfanone)

• Product Name: {3-(4-bromophenyl)-1H-1,2,4-triazol-5-ylimino}dimethyl-lambda6-sulfanone
• CAS No: 2193059-29-7
• MF: C₁₀H₁₁BrN₄OS
• MW: 315.189539194107
• CID: 5223087
• PubChem ID: 137951963
• Update Time: 2025-06-14

{3-(4-bromophenyl)-1H-1,2,4-triazol-5-ylimino}dimethyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• ((3-(4-Bromophenyl)-1H-1,2,4-triazol-5-yl)imino)dimethyl-l6-sulfanone
• {[3-(4-bromophenyl)-1H-1,2,4-triazol-5-yl]imino}dimethyl-lambda6-sulfanone
• [5-(4-bromophenyl)-1H-1,2,4-triazol-3-yl]imino-dimethyl-oxo-lambda6-sulfane
• starbld0003389
• {3-(4-bromophenyl)-1H-1,2,4-triazol-5-ylimino}dimethyl-lambda6-sulfanone

• Inchi： 1S/C10H11BrN4OS/c1-17(2,16)15-10-12-9(13-14-10)7-3-5-8(11)6-4-7/h3-6H,1-2H3,(H,12,13,14)
• InChI Key： KSKLCLYOGLTEOF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(=NN1)N=S(C)(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 2.8
• Topological Polar Surface Area: 79.4

Additional information on {3-(4-bromophenyl)-1H-1,2,4-triazol-5-ylimino}dimethyl-lambda6-sulfanone

Comprehensive Overview of {3-(4-bromophenyl)-1H-1,2,4-triazol-5-ylimino}dimethyl-lambda6-sulfanone (CAS No. 2193059-29-7)

The compound {3-(4-bromophenyl)-1H-1,2,4-triazol-5-ylimino}dimethyl-lambda6-sulfanone (CAS No. 2193059-29-7) is a highly specialized sulfoximine-derived molecule that has garnered significant attention in modern medicinal chemistry and agrochemical research. Its unique structural features, including a 1,2,4-triazole core and a bromophenyl substituent, make it a promising candidate for applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for novel heterocyclic compounds like {3-(4-bromophenyl)-1H-1,2,4-triazol-5-ylimino}dimethyl-lambda6-sulfanone has surged due to their versatility in addressing challenges such as antibiotic resistance and sustainable agriculture. The bromine atom in its structure enhances its reactivity, enabling further derivatization for structure-activity relationship (SAR) studies. This aligns with the growing trend of fragment-based drug design, where small molecules serve as building blocks for larger pharmacophores.

The sulfoximine moiety in this compound is a key focus area, as this functional group has emerged as a bioisostere for sulfonamides and other sulfur-containing groups in pharmaceutical development. Its metabolic stability and improved pharmacokinetic properties make it attractive for lead optimization in therapeutic programs. Notably, the compound's lambda6-sulfur center contributes to its chiral properties, which could be exploited for enantioselective synthesis in asymmetric catalysis.

From an industrial perspective, {3-(4-bromophenyl)-1H-1,2,4-triazol-5-ylimino}dimethyl-lambda6-sulfanone represents an innovative solution for green chemistry initiatives. Its potential as a ligand in transition metal catalysis aligns with the push toward atom-efficient reactions and reduced waste generation. The compound's stability under various pH conditions also makes it suitable for formulation development in both pharmaceutical and agricultural sectors.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the unique molecular geometry of the sulfoximine group and its spatial relationship with the triazole ring. Such detailed structural insights are crucial for understanding its binding affinity with biological targets and optimizing its physicochemical properties for specific applications.

The synthesis of CAS 2193059-29-7 typically involves multi-step procedures starting from 4-bromobenzonitrile or related precursors, with key steps including cyclocondensation to form the triazole ring and subsequent sulfoximination. Recent advances in flow chemistry have shown promise for scaling up production while maintaining high regioselectivity and yield. These process improvements address the growing need for cost-effective synthesis of complex heterocycles in industrial settings.

In the context of intellectual property landscape, derivatives of {3-(4-bromophenyl)-1H-1,2,4-triazol-5-ylimino}dimethyl-lambda6-sulfanone have been featured in several patent applications related to cancer therapeutics and plant growth regulators. This reflects the broad utility of this chemical scaffold across different sectors. The presence of both hydrogen bond acceptors and lipophilic domains in its structure makes it particularly valuable for designing compounds with balanced solubility and membrane permeability.

Environmental considerations regarding CAS 2193059-29-7 include assessments of its biodegradability and ecotoxicity, which are increasingly important in regulatory approvals. The compound's photostability and hydrolytic stability under environmental conditions are subjects of ongoing research, particularly for agricultural applications where persistence must be carefully balanced with efficacy.

Future research directions for this compound class may explore its potential in neurodegenerative disease therapeutics, given the emerging role of triazole-containing molecules in blood-brain barrier penetration. Additionally, its application in material science as a building block for functional polymers or coordination complexes presents exciting possibilities beyond traditional pharmaceutical uses.